Cas no 2229482-12-4 (1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol
• CAS No: 2229482-12-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6441166
• PubChem ID: 165710216
• Update Time: 2025-05-20

1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol
• 1-[(1-methyl-1H-indazol-3-yl)methyl]cyclopropan-1-ol
• 2229482-12-4
• EN300-1805427

• Inchi： 1S/C12H14N2O/c1-14-11-5-3-2-4-9(11)10(13-14)8-12(15)6-7-12/h2-5,15H,6-8H2,1H3
• InChI Key： XSTURVGXMGFJCE-UHFFFAOYSA-N
• SMILES： OC1(CC2C3C=CC=CC=3N(C)N=2)CC1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol

Comprehensive Overview of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol (CAS No. 2229482-12-4)

The compound 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol (CAS No. 2229482-12-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design, featuring a cyclopropane ring fused with an indazole moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its ability to interact with specific protein targets. The presence of the methyl group on the indazole ring further enhances its stability and bioavailability, making it a valuable scaffold for drug development.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol aligns perfectly with this trend, as its unique structure allows for selective binding to key biological targets. This specificity is crucial for minimizing off-target effects, a major concern in modern pharmacology. Additionally, its cyclopropyl alcohol functional group contributes to its solubility and metabolic stability, addressing common challenges in drug formulation.

The synthesis of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol involves multi-step organic reactions, often starting from commercially available indazole derivatives. Key steps include the introduction of the methyl group at the 1-position of the indazole ring and the subsequent formation of the cyclopropane ring. Researchers have optimized these processes to achieve high yields and purity, ensuring reproducibility for industrial-scale production. The compound's CAS number 2229482-12-4 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

One of the most intriguing aspects of 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol is its potential application in neurodegenerative disease research. Preliminary studies suggest that it may interact with pathways involved in protein misfolding and aggregation, processes implicated in conditions like Alzheimer's and Parkinson's diseases. This has sparked interest among neuroscientists and drug developers, who are exploring its efficacy in preclinical models. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, a rare and highly sought-after property in central nervous system (CNS) drug candidates.

From a commercial perspective, 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol is gaining traction as a building block for more complex molecules. Its versatility allows for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly valuable in drug discovery, where identifying lead compounds with optimal pharmacokinetic properties is a critical step. The compound's CAS registry number 2229482-12-4 ensures precise identification in patent applications and scientific literature, protecting intellectual property and fostering collaboration.

Environmental and safety considerations are also paramount when working with 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol. While it is not classified as hazardous under current regulations, proper handling protocols must be followed to ensure workplace safety. Researchers emphasize the importance of using personal protective equipment (PPE) and conducting reactions in well-ventilated areas. These precautions align with the broader industry shift toward green chemistry principles, which prioritize sustainability and minimize waste generation.

In conclusion, 1-(1-methyl-1H-indazol-3-yl)methylcyclopropan-1-ol (CAS No. 2229482-12-4) represents a fascinating intersection of chemistry and biology. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to both academia and industry. As research continues to uncover its full capabilities, this molecule may well become a cornerstone in the development of next-generation therapeutics, addressing some of the most pressing health challenges of our time.